C.I. Direct Red 1, disodium salt

• CAS No.: 2429-84-7
• Product Name: C.I. Direct Red 1, disodium salt
• Molecular Formula: C29H19N5Na2O7S
• Molecular Weight: 627.5 g/mol
• IUPAC Name: disodium;5-[[4-[4-[(2-amino-8-hydroxy-6-sulfonatonaphthalen-1-yl)diazenyl]phenyl]phenyl]diazenyl]-2-hydroxybenzoate
• Standard InChI: InChI=1S/C29H21N5O7S.2Na/c30-24-11-5-18-13-22(42(39,40)41)15-26(36)27(18)28(24)34-32-20-8-3-17(4-9-20)16-1-6-19(7-2-16)31-33-21-10-12-25(35)23(14-21)29(37)38;;/h1-15,35-36H,30H2,(H,37,38)(H,39,40,41);;/q;2*+1/p-2
• Standard InChIKey: YCMOBGSVZYLYBZ-KZIIJSKASA-L
• SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)[O-])N)N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)[O-])N)N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+]
• Appearance: Solid powder
• Description: C.I. Direct Red 1, disodium salt is a dye.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: C.I. Direct Red 1, disodium salt; Chrome Fast Red F; Enianil Fast Red F; COLUMBIA FAST RED F; Neonyl Red 2B; Japanol Fast Red 1
• Reference: 1: National Toxicology Program . Toxicology and Carcinogenesis Studies of C.I. Acid Red 114 (CAS No. 6459-94-5) in F344/N Rats (Drinking Water Studies). Natl Toxicol Program Tech Rep Ser. 1991 Dec;405:1-236. PubMed PMID: 12621513.
• PubChem Compound: 75509
• Last Modified: Nov 11 2021